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Compound of Interest

Compound Name: Lead bis(2-ethylhexanoate)

Cat. No.: B1581210

An In-depth Technical Guide to Lead Bis(2-
ethylhexanoate)

For Researchers, Scientists, and Drug Development Professionals

Foreword

Lead bis(2-ethylhexanoate), an organometallic compound, holds significant relevance across
various scientific and industrial domains. Its utility as a catalyst, stabilizer, and precursor in
materials science necessitates a comprehensive understanding of its physicochemical
properties for safe and effective application. This guide is intended for researchers, scientists,
and drug development professionals, providing in-depth technical information on the core
characteristics of lead bis(2-ethylhexanoate). The content herein is structured to offer not just
data, but also insights into the practical application and handling of this compound, ensuring
both scientific integrity and operational safety.

Chemical Identity and Structure

Lead bis(2-ethylhexanoate) is a coordination complex consisting of a central lead cation
(Pb2?*) bonded to two 2-ethylhexanoate anions.[1] The lipophilic nature of the 2-ethylhexanoate
ligands imparts solubility in organic solvents, a key characteristic for many of its applications.

Molecular Structure:
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Caption: Coordination of Lead(lIl) with two 2-ethylhexanoate ligands.

Table 1: Chemical Identifiers

Identifier Value

CAS Number 301-08-6[1]
Molecular Formula C16H3004PDb[1]
Molecular Weight 493.61 g/mol [1]
EINECS Number 206-107-0[1]

INChl=1S/2C8H1602.Pb/c21-3-5-6-7(4-
InChl 2)8(9)10;/h27H,3-6H2,1-2H3,(H,9,10);/q;;+2/p-
2[1]

CCCCC(CC)C(=0)[0-].CCCCC(CC)C(=0)[0-].
[Pb+2][2]

Canonical SMILES

Physicochemical Properties

The physical and chemical properties of lead bis(2-ethylhexanoate) dictate its behavior in
various systems and are crucial for its application and handling.

Physical Properties

Lead bis(2-ethylhexanoate) is typically a yellowish, viscous liquid at room temperature.[1][3]
Its high boiling point and low vapor pressure are advantageous in applications requiring
thermal stability.[1]

Table 2: Physical Property Data
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Property Value Source
Appearance Yellowish, viscous liquid [11[3]
Boiling Point 228 °C at 760 mmHg [3]
Flash Point 162 °C [3]
Density 1.56 g/cm3 [3]
Water Solubility Insoluble [31[4]

Soluble in many organic
o ) solvents, including
Solubility in Organic Solvents ] [1][5]
methylbenzene and turpentine.

Slightly soluble in alcohol.

Chemical Properties

Hydrolytic Sensitivity: The compound shows no reaction with water under neutral conditions.[6]

[7]

Reactivity: As a lead carboxylate, it can undergo reactions typical of this class of compounds.
The carboxylate ligands can be displaced by stronger coordinating species. The lead(ll) center
can also participate in redox reactions.

Applications in Research and Development

The unique properties of lead bis(2-ethylhexanoate) make it a versatile compound in several
research and industrial applications.

o Catalysis: It serves as a catalyst in various chemical processes, including oxidation,
hydrogenation, and polymerization.[8][9] For instance, it is an effective polymerization
catalyst in the production of polyurethanes and polyester resins.[9]

e Materials Science: It is a common precursor in the metal-organic deposition (MOD) process
for creating thin films.[10] For example, films of lead(ll) 2-ethylhexanoate can be cast on
silicon solutions by spin coating.[7] It is also used in the synthesis of intermetallic
nanoparticles, such as PtPb nanoparticles.[10]
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» Coatings and Driers: In the coating industry, it acts as a drier by promoting the oxidation and
polymerization of drying oils, which accelerates the drying process of paints and coatings.[1]

» Stabilizers: In the plastics industry, it is utilized as a heat stabilizer for PVC (polyvinyl
chloride), preventing degradation during processing.[1]

e Lubricants: It is incorporated into lubricating oils and greases to provide anti-aging and anti-
corrosion properties.[9][11]

Experimental Workflow: Synthesis of PtPb Nanoparticles

The synthesis of intermetallic PtPb nanopatrticles illustrates a key research application of lead
bis(2-ethylhexanoate).
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Caption: Workflow for the synthesis of PtPb nanoparticles.[10]

Safety and Handling

Lead bis(2-ethylhexanoate) is a hazardous substance and must be handled with appropriate
safety precautions.

GHS Hazard Statements:
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e H302: Harmful if swallowed.[1]

e H332: Harmful if inhaled.[7]

o H360: May damage fertility or the unborn child.[7]

o H373: May cause damage to organs through prolonged or repeated exposure.[7]
e H400: Very toxic to aquatic life.[7]

e H410: Very toxic to aquatic life with long lasting effects.[7]

Personal Protective Equipment (PPE):

Respiratory Protection: Use a suitable respirator when high concentrations are present.[12]

Hand Protection: Wear impervious protective gloves.[13]

Eye Protection: Wear safety goggles.[13]

Skin and Body Protection: Wear protective work clothing.[12]

Handling and Storage:

Store in a cool, dry, well-ventilated place.[1]

Keep container tightly closed.[13]

Wash hands thoroughly after handling.[13]

Avoid release to the environment.[14]
First Aid Measures:

¢ Inhalation: Remove person to fresh air and keep comfortable for breathing. Seek medical
advice if you feel unwell.[12]

o Skin Contact: Immediately wash with water and soap and rinse thoroughly.[12]
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o Eye Contact: Rinse cautiously with water for several minutes.[13]
» Ingestion: Seek immediate medical advice.[12]

Analytical Methodologies

Characterization and quantification of lead bis(2-ethylhexanoate) are essential for quality
control and research purposes.

Protocol: Determination of Lead Content by Atomic Absorption Spectroscopy (AAS)

This protocol outlines a standard method for determining the lead content in a sample of lead
bis(2-ethylhexanoate).

e Sample Preparation:
o Accurately weigh a small amount of the lead bis(2-ethylhexanoate) sample.

o Digest the sample using a mixture of nitric acid and hydrochloric acid (aqua regia) with
heating to break down the organic matrix and solubilize the lead.

o Carefully dilute the digested sample to a known volume with deionized water.
 Instrument Calibration:

o Prepare a series of standard solutions of known lead concentrations from a certified lead
standard.

o Generate a calibration curve by measuring the absorbance of the standard solutions using
an atomic absorption spectrophotometer at a wavelength of 283.3 nm.

e Sample Analysis:
o Aspirate the prepared sample solution into the AAS.
o Measure the absorbance of the sample.

e Calculation:
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o Determine the concentration of lead in the sample solution from the calibration curve.

o Calculate the percentage of lead in the original sample based on the initial weight and
dilution factor.

Conclusion

Lead bis(2-ethylhexanoate) is a compound with significant utility in various scientific and
industrial fields. Its efficacy as a catalyst, stabilizer, and precursor is well-established. However,
its toxicity necessitates strict adherence to safety protocols. A thorough understanding of its
physical and chemical properties, as detailed in this guide, is paramount for its responsible and
effective use in research and development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Lead-bis_2-ethylhexanoate
https://pubchem.ncbi.nlm.nih.gov/compound/Lead-bis_2-ethylhexanoate
https://www.lookchem.com/casno301-08-6.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9183032.htm
https://szjlin.com/Chemical/488.html
https://jnfuturechemical.com/product/lead-bis2-ethylhexanoate-cas301-08-6/
https://www.chemicalbook.com/price-india/301-08-6.htm
https://www.chemicalbook.com/price-india/301-08-6.htm
https://www.americanelements.com/lead-2-ethylhexanoate-301-08-6
https://www.nbinno.com/fire-resistant-coatings/lead-bis2-ethylhexanoate-cas-301-08-6-properties-applications-and-safety-in-paint-drying-and-catalysis-rs
https://m.chemicalbook.com/ProductChemicalPropertiesCB9183032_EN.htm
https://haihangchem.com/products/lead-bis2-ethylhexanoate-cas-301-08-6/
https://cdn.vanderbilt.edu/vu-wpfsx/wp-content/uploads/sites/40/2024/03/09202729/Lead_II_2-ethylhexanoate.pdf
https://www.kishida.co.jp/product/catalog/msds/id/7151/code/020-44085e.pdf
https://www.sigmaaldrich.com/HK/en/sds/aldrich/s3252?userType=undefined
https://www.benchchem.com/product/b1581210#physical-and-chemical-properties-of-lead-bis-2-ethylhexanoate
https://www.benchchem.com/product/b1581210#physical-and-chemical-properties-of-lead-bis-2-ethylhexanoate
https://www.benchchem.com/product/b1581210#physical-and-chemical-properties-of-lead-bis-2-ethylhexanoate
https://www.benchchem.com/product/b1581210#physical-and-chemical-properties-of-lead-bis-2-ethylhexanoate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1581210?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581210?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

9/9

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581210?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

